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Compound of Interest

Compound Name: 2-Bromoisophthalic acid

Cat. No.: B170650 Get Quote

An In-depth Technical Guide to the Safety, Handling, and MSDS of 2-Bromoisophthalic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety, handling, and Material Safety Data Sheet (MSDS)

information for 2-Bromoisophthalic acid. The information compiled is essential for laboratory

personnel, researchers, and anyone involved in the handling of this chemical to ensure safe

practices and mitigate potential hazards.

Chemical Identification and Physical Properties
2-Bromoisophthalic acid, also known as 2-Bromo-1,3-benzenedicarboxylic acid, is a

brominated aromatic carboxylic acid.[1] Its chemical structure and properties are summarized

below.
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Property Value Reference

Chemical Name 2-Bromoisophthalic acid [1]

Synonyms
2-Bromo-1,3-

benzenedicarboxylic acid
[1]

CAS Number 22433-91-6 [2]

Molecular Formula C₈H₅BrO₄ [3]

Molecular Weight 245.03 g/mol [4][5]

Appearance White to off-white powder/solid [6]

Odor Odorless [6]

Melting Point 295-297 °C (decomposes) [4]

Hazard Identification and Classification
2-Bromoisophthalic acid is classified as a hazardous substance. The primary hazards are

related to skin, eye, and respiratory irritation.

GHS Classification:

Hazard Class Category

Skin Corrosion/Irritation Category 2

Serious Eye Damage/Eye Irritation Category 2A

Specific Target Organ Toxicity (Single Exposure) Category 3 (Respiratory system)

(Note: Classification is based on data for bromoisophthalic acid isomers and related

compounds, as specific GHS classification for 2-Bromoisophthalic acid is not consistently

available.[6][7][8])

Hazard Statements (H-phrases):

H315: Causes skin irritation.[6][7]
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H319: Causes serious eye irritation.[6][7]

H335: May cause respiratory irritation.[6][7]

Precautionary Statements (P-phrases):
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Type Code Statement

Prevention P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.[6]

P264

Wash face, hands and any

exposed skin thoroughly after

handling.[6]

P271
Use only outdoors or in a well-

ventilated area.[6]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[6][7]

Response P302 + P352
IF ON SKIN: Wash with plenty

of soap and water.[6]

P304 + P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.[6]

P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[6][7]

P312
Call a POISON CENTER or

doctor if you feel unwell.[6]

P332 + P313
If skin irritation occurs: Get

medical advice/attention.

P337 + P313
If eye irritation persists: Get

medical advice/ attention.

P362 + P364
Take off contaminated clothing

and wash it before reuse.[6]
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Storage P403 + P233

Store in a well-ventilated

place. Keep container tightly

closed.[6][9]

P405 Store locked up.[5][8]

Disposal P501

Dispose of contents/container

to an approved waste disposal

plant.[6][9]

Experimental Protocols: Safe Handling and Storage
Adherence to strict experimental protocols is crucial when working with 2-Bromoisophthalic
acid to minimize exposure and ensure a safe laboratory environment.

Engineering Controls:

Work in a well-ventilated area, preferably in a properly operating chemical fume hood with an

average face velocity of at least 100 feet per minute.[7]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[6][9][10]

Personal Protective Equipment (PPE):
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PPE Specifications

Eye/Face Protection
Wear chemical safety goggles or a face shield.

[7][10]

Skin Protection

Wear protective gloves (e.g., nitrile rubber) and

a lab coat.[7] Ensure gloves are inspected

before use and removed carefully to avoid skin

contamination.[6]

Respiratory Protection

Under normal use conditions with adequate

ventilation, respiratory protection may not be

required.[6] However, if dust is generated, use a

NIOSH/MSHA or European Standard EN 149

approved respirator.[9]

Handling Procedures:

Avoid contact with skin, eyes, and clothing.[6][7]

Do not breathe dust.[9]

Wash hands thoroughly after handling.[6]

Keep away from foodstuffs, beverages, and feed.[7]

Remove contaminated clothing and wash before reuse.[6][10]

Storage Conditions:

Keep containers tightly sealed in a cool, dry, and well-ventilated place.[6][7][9]

Store away from oxidizing agents.[7]

First Aid Measures
In the event of exposure, immediate and appropriate first aid is critical.
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Exposure Route First Aid Protocol

Inhalation

Move the exposed person to fresh air at once. If

breathing has stopped, perform artificial

respiration. Seek medical attention.[6][11]

Skin Contact

Promptly wash the contaminated skin with soap

and plenty of water.[6][11] Remove

contaminated clothing. If irritation persists, get

medical attention.[11]

Eye Contact

Immediately flush eyes with large amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids.[6][11] Get

immediate medical attention.[11]

Ingestion

Do NOT induce vomiting.[6][9] If the person is

conscious, rinse their mouth with water and

have them drink plenty of water.[6][12] Seek

immediate medical attention.[11]

Fire and Accidental Release Measures
Firefighting Measures:

Suitable Extinguishing Media: Use water spray, carbon dioxide (CO₂), dry chemical powder,

or alcohol-resistant foam.[6][7]

Specific Hazards: During a fire, irritating and toxic gases such as carbon monoxide, carbon

dioxide, and hydrogen bromide may be generated.[7][9]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[7][9]

Accidental Release Measures:

Personal Precautions: Evacuate unnecessary personnel.[8] Wear appropriate personal

protective equipment (PPE) as detailed in Section 3.[7] Ensure adequate ventilation.[7][8]
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Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[12]

Methods for Cleaning Up: For small spills, gently sweep or scoop up the solid material and

place it into a suitable container for disposal.[9][13] Avoid generating dust.[9] Clean the

affected area with soap and water. For larger spills, contain the spill and absorb it with an

inert material such as sand or vermiculite.[10][14]

Logical Workflow for Handling a Spill
The following diagram illustrates a logical workflow for safely managing a 2-Bromoisophthalic
acid spill.
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Spill of 2-Bromoisophthalic Acid Occurs

Assess Spill Size and Risk
(Small vs. Large)

Evacuate Immediate Area
Alert Others

If Large or Unmanageable

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

If Small and Manageable

Large Spill Procedure
Evacuate Lab, Call Emergency Response

Contain the Spill
(Use absorbent socks if necessary)

Neutralize with Sodium Bicarbonate
(for acidic properties)

Clean Up Spill Material
(Use non-sparking tools)

Dispose of Waste
(In a labeled hazardous waste container)

Decontaminate Area and Equipment

Report the Incident

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b170650?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b170650?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

